Cas no 6953-81-7 (1-4-(dimethylamino)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione)

1-4-(Dimethylamino)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione is a versatile heterocyclic compound featuring a maleimide core substituted with a dimethylaminophenyl group. Its structure combines electron-donating and electron-accepting properties, making it valuable in organic synthesis, particularly as a precursor for functional materials or photoactive systems. The dimethylamino group enhances solubility in polar solvents, facilitating reactivity in coupling or polymerization reactions. The maleimide moiety offers robust reactivity toward nucleophiles, enabling applications in bioconjugation or polymer crosslinking. This compound is also of interest in optoelectronic research due to its potential charge-transfer characteristics. Its well-defined structure and stability under controlled conditions make it suitable for precise synthetic modifications.

1-4-(dimethylamino)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione structure

6953-81-7 structure

Product Name:1-4-(dimethylamino)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione

CAS No:6953-81-7

MF:C₁₂H₁₂N₂O₂

MW:216.235882759094

CID:519731

PubChem ID:236793

Update Time:2025-05-22

1-4-(dimethylamino)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2,5-dione,1-[4-(dimethylamino)phenyl]-
- 1-[4-(dimethylamino)phenyl]pyrrole-2,5-dione
- F1065-0192
- 1-[4-(dimethylamino)phenyl]-1H-pyrrole-2,5-dione
- SCHEMBL3759716
- EU-0007416
- CS-0249635
- 1-[4-(dimethylamino)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione
- 1-(4-(dimethylamino)phenyl)-1H-pyrrole-2,5-dione
- NSC-39741
- 6953-81-7
- CBMicro_002617
- Z56936768
- AKOS000567240
- N-(4-dimethylaminophenyl) maleimide
- DTXSID60284905
- EN300-44179
- BIM-0002626.P001
- CB04202
- SMSF0018509
- 1-(N,N-Dimethylaminophenyl)-1H-pyrrole-2,5-dione
- NSC39741
- 1-4-(dimethylamino)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione
- Inchi： 1S/C12H12N2O2/c1-13(2)9-3-5-10(6-4-9)14-11(15)7-8-12(14)16/h3-8H,1-2H3
- InChI Key： MHVRYJCBHSCENI-UHFFFAOYSA-N
- SMILES： O=C1C=CC(N1C1C=CC(=CC=1)N(C)C)=O

Computed Properties

Exact Mass: 216.09000
Monoisotopic Mass: 216.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 40.6Å²

Experimental Properties

Density: 1.285
Boiling Point: 382.7°C at 760 mmHg
Flash Point: 178°C
Refractive Index: 1.64
PSA: 40.62000
LogP: 1.24700

1-4-(dimethylamino)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione Pricemore >>

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Apollo Scientific	OR30796-250mg	N-[4-(Dimethylamino)phenyl]maleimide	6953-81-7		250mg	£160.00	2024-07-21
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TRC	B402673-25mg	1-[4-(dimethylamino)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione	6953-81-7		25mg	$ 50.00	2022-06-07
TRC	B402673-50mg	1-[4-(dimethylamino)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione	6953-81-7		50mg	$ 95.00	2022-06-07
TRC	B402673-250mg	1-[4-(dimethylamino)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione	6953-81-7		250mg	$ 320.00	2022-06-07
Enamine	EN300-44179-0.05g	1-[4-(dimethylamino)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione	6953-81-7	96%	0.05g	$76.0	2023-04-29
Enamine	EN300-44179-0.1g	1-[4-(dimethylamino)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione	6953-81-7	96%	0.1g	$113.0	2023-04-29
Enamine	EN300-44179-0.25g	1-[4-(dimethylamino)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione	6953-81-7	96%	0.25g	$162.0	2023-04-29
Enamine	EN300-44179-0.5g	1-[4-(dimethylamino)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione	6953-81-7	96%	0.5g	$310.0	2023-04-29
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